6-(2-(4-chlorophenyl)-2-oxoethyl)-3-(3,4-dimethoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one
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Description
6-(2-(4-chlorophenyl)-2-oxoethyl)-3-(3,4-dimethoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one is a useful research compound. Its molecular formula is C20H16ClN5O4 and its molecular weight is 425.83. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
Research has shown that pyrimidine and triazolopyrimidine derivatives can be synthesized through various methods, highlighting their structural diversity and potential for extensive applications in medicinal chemistry and material science. For instance, the synthesis of triazolopyrimidines and pyrimidines involves reactions with different reagents, indicating a versatile approach to obtaining novel compounds with potential biological activities (El-Agrody et al., 2001).
Antimicrobial Activity
Numerous studies have focused on the antimicrobial properties of pyrimidine derivatives. These compounds have been tested against various bacterial strains, showing significant activity, which suggests their potential in developing new antibacterial agents. For example, the organoiodine(III)-mediated synthesis of 3-aryl/heteroaryl-5,7-dimethyl-1,2,4-triazolo[4,3-a]pyrimidines has demonstrated potent antibacterial effects, indicating their usefulness in addressing antibiotic resistance (Prakash et al., 2004).
Biological and Antiallergy Activities
The exploration of biological activities, including antiallergy effects, of pyrimidine derivatives is another area of interest. These studies provide insights into the therapeutic potential of such compounds beyond their antimicrobial properties. For instance, the synthesis of [1,3,4]thiadiazolo[3,2-a]-1,2,3-triazolo[4,5-d]pyrimidin-9(3H)-one derivatives and their evaluation for antiallergic activities reflect the broader scope of research applications for triazolopyrimidines (Suzuki et al., 1992).
Antioxidant and Anticancer Activities
The potential antioxidant and anticancer activities of triazolopyrimidines and related compounds have also been investigated, highlighting the diverse pharmacological applications of this chemical class. Research into the synthesis and evaluation of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents showcases the ongoing efforts to harness the therapeutic benefits of these molecules (Rahmouni et al., 2016).
Properties
IUPAC Name |
6-[2-(4-chlorophenyl)-2-oxoethyl]-3-(3,4-dimethoxyphenyl)triazolo[4,5-d]pyrimidin-7-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16ClN5O4/c1-29-16-8-7-14(9-17(16)30-2)26-19-18(23-24-26)20(28)25(11-22-19)10-15(27)12-3-5-13(21)6-4-12/h3-9,11H,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVSLAVIKZIGGQQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)N2C3=C(C(=O)N(C=N3)CC(=O)C4=CC=C(C=C4)Cl)N=N2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16ClN5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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